Cas no 81939-73-3 ((s)-4-pentyn-2-ol)

• Product Name: (s)-4-pentyn-2-ol
• CAS No: 81939-73-3
• MF: C₅H₈O
• MW: 84.1164216995239
• CID: 987247
• PubChem ID: 7568329
• Update Time: 2025-04-20

(s)-4-pentyn-2-ol Chemical and Physical Properties

Names and Identifiers

• (s)-4-pentyn-2-ol
• 81939-73-3
• Q27286886
• AKOS006239531
• (2S)-4-pentyn-2-ol
• 4-Pentyn-2-ol, (S)-
• (2S)-PENT-4-YN-2-OL
• (s)-pent-4-yn-2-ol
• JTHLRRZARWSHBE-YFKPBYRVSA-N
• 4-Pentyn-2-ol, (+)-
• Q1E6R2D4EZ
• UNII-Q1E6R2D4EZ
• ETHYL2-CYANO-3-(FUR-2-YL)BUT-2-ENOATE,(CIS+TRANSISOMERS)
• 4-Pentyn-2-ol, (2S)-

• Inchi： 1S/C5H8O/c1-3-4-5(2)6/h1,5-6H,4H2,2H3/t5-/m0/s1
• InChI Key： JTHLRRZARWSHBE-YFKPBYRVSA-N
• SMILES： O[C@@H](C)CC#C

Computed Properties

• Exact Mass: 84.057514874g/mol
• Monoisotopic Mass: 84.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.2Ų